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Compound Name: Dilithium hydrogen phosphate

CAS No.: 33943-39-4

Cat. No.: B12061559

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dilithium hydrogen phosphate (Li₂HPO₄) is an inorganic compound of increasing interest in

various fields, including its use as a precursor in the synthesis of advanced battery materials,

particularly lithium-ion battery cathodes. It also finds applications in the production of

specialized ceramics and glasses. The most direct and common method for the synthesis of

dilithium hydrogen phosphate is through a neutralization reaction between phosphoric acid

(H₃PO₄) and a lithium source, typically lithium hydroxide (LiOH).

This document provides detailed application notes and experimental protocols for the synthesis

of dilithium hydrogen phosphate via this neutralization method. It includes a summary of

quantitative data, a step-by-step experimental procedure, and methods for product

characterization.
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Physicochemical Properties
A summary of the key physicochemical properties of dilithium hydrogen phosphate is

presented below.

Property Value Reference

Molecular Formula HLi₂O₄P [1][2]

Molecular Weight 109.9 g/mol [1][2]

Appearance White crystalline solid [3]

Boiling Point
158 °C at standard

atmospheric pressure
[1]

Vapor Pressure 1.41 mmHg at 25 °C [1]

Solubility

Soluble in water. The solubility

of lithium phosphates

increases with the addition of

acid.[4]

Synthesis of Dilithium Hydrogen Phosphate via
Neutralization
The synthesis of dilithium hydrogen phosphate is achieved by the stoichiometric reaction of

phosphoric acid with two equivalents of lithium hydroxide. The balanced chemical equation for

this reaction is:

H₃PO₄ + 2 LiOH → Li₂HPO₄ + 2 H₂O

This acid-base neutralization reaction is the foundation of the primary synthesis method.

Experimental Protocol
This protocol details the laboratory-scale synthesis of dilithium hydrogen phosphate.

Materials and Equipment:
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Phosphoric acid (H₃PO₄, 85% aqueous solution)

Lithium hydroxide monohydrate (LiOH·H₂O)

Deionized water

Glass reactor with overhead stirrer and heating mantle

pH meter

Buchner funnel and filter paper

Drying oven

Analytical balance

Procedure:

Preparation of Reactant Solutions:

Prepare a solution of lithium hydroxide by dissolving a calculated amount of lithium

hydroxide monohydrate in deionized water.

Dilute the 85% phosphoric acid with deionized water to a desired concentration.

Neutralization Reaction:

Heat the lithium hydroxide solution to between 85 °C and 90 °C in the glass reactor with

continuous stirring.

Slowly add the phosphoric acid solution dropwise to the heated lithium hydroxide solution.

The molar ratio of LiOH to H₃PO₄ should be maintained at 2:1.

Monitor the pH of the reaction mixture. The addition of phosphoric acid should continue

until a target pH is reached.

Precipitation and Filtration:
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Upon completion of the reaction, a precipitate of dilithium hydrogen phosphate will

form.

Allow the mixture to cool to room temperature to ensure complete precipitation.

Separate the solid product from the solution by vacuum filtration using a Buchner funnel.

Washing and Drying:

Wash the collected precipitate with cold deionized water to remove any unreacted starting

materials and soluble impurities.

Dry the purified dilithium hydrogen phosphate in an oven at a suitable temperature

(e.g., 80-100 °C) until a constant weight is achieved.

Characterization:

The identity and purity of the final product can be confirmed using various analytical

techniques.

Summary of Reaction Parameters
The following table summarizes the key quantitative parameters for the synthesis of dilithium
hydrogen phosphate.

Parameter Value/Range Notes

Molar Ratio (LiOH:H₃PO₄) 2:1
Stoichiometric ratio for the

formation of Li₂HPO₄.

Reaction Temperature 85-95 °C
Elevated temperature can

facilitate the reaction.

Stirring Time 15-45 minutes
Ensures complete mixing and

reaction.

Drying Temperature 80-100 °C

To remove residual water

without decomposing the

product.
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Product Characterization
To ensure the successful synthesis of high-purity dilithium hydrogen phosphate, the

following characterization methods are recommended.

Analytical Method Purpose Expected Outcome

X-ray Diffraction (XRD)
To identify the crystalline

phase of the product.

The diffraction pattern should

match the standard pattern for

dilithium hydrogen phosphate.

Inductively Coupled Plasma -

Optical Emission Spectrometry

(ICP-OES)

To determine the elemental

composition and quantify

impurities.[5][6]

Confirmation of the Li:P ratio

and detection of any elemental

contaminants.[5]

Titration
To determine the purity of the

final product.[7]

A high purity of Li₂HPO₄ is

expected.[7]

Gravimetric Analysis
To determine the phosphorus

content in the sample.

The phosphorus content

should be consistent with the

molecular formula of Li₂HPO₄.

Diagrams
Reaction Pathway
The following diagram illustrates the chemical reaction for the synthesis of dilithium hydrogen
phosphate.
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Synthesis of Dilithium Hydrogen Phosphate

Experimental Workflow
The logical flow of the experimental protocol is depicted in the following diagram.
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Experimental Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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